Cas no 2034550-17-7 (N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide)
N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)isoquinoline-1-carboxamide
- N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]isoquinoline-1-carboxamide
- N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide
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- Inchi: 1S/C18H15N5O2/c1-23-10-4-7-14(23)17-21-15(25-22-17)11-20-18(24)16-13-6-3-2-5-12(13)8-9-19-16/h2-10H,11H2,1H3,(H,20,24)
- InChI Key: MARHFNVUNVOXCY-UHFFFAOYSA-N
- SMILES: O1C(CNC(C2C3C=CC=CC=3C=CN=2)=O)=NC(C2=CC=CN2C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 476
- XLogP3: 1.9
- Topological Polar Surface Area: 85.8
N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-2839-2μmol |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-5μmol |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-10μmol |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-20μmol |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-1mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-2mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-3mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-4mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-5mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2839-10mg |
N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}isoquinoline-1-carboxamide |
2034550-17-7 | 10mg |
$79.0 | 2023-09-08 |
N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide
N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034550-17-7): A Comprehensive Overview
The compound N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034550-17-7) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, combining an isoquinoline core with a 1,2,4-oxadiazole moiety and a 1-methyl-1H-pyrrole substituent, make it a promising candidate for various pharmaceutical applications.
One of the most searched questions in the field of organic chemistry is: "What are the potential applications of novel heterocyclic compounds in drug development?" This compound, with its multi-heterocyclic architecture, perfectly addresses this query. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of similar structures in FDA-approved drugs targeting various diseases.
The 1,2,4-oxadiazole ring system in this molecule is particularly noteworthy. This five-membered heterocycle containing two nitrogen and one oxygen atom has become a privileged scaffold in medicinal chemistry. Current trends in pharmaceutical research show increasing interest in such nitrogen-rich heterocycles, as evidenced by numerous recent publications and patent applications.
From a synthetic chemistry perspective, the N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide structure presents interesting challenges and opportunities. The molecule's molecular weight and lipophilicity parameters suggest good drug-like properties, aligning with Lipinski's rule of five - a hot topic in current drug discovery discussions.
Recent advances in cancer research have highlighted the importance of small molecules that can modulate specific protein-protein interactions. The isoquinoline portion of this compound is particularly intriguing in this context, as similar structures have shown activity against various oncogenic targets. This connection to cancer therapeutics makes it highly relevant to current biomedical research trends.
The CAS No. 2034550-17-7 compound also demonstrates interesting potential in central nervous system (CNS) drug development. Its structural features suggest possible blood-brain barrier permeability, a property that's increasingly valuable in addressing neurological disorders. This aligns with growing interest in neurodegenerative disease treatments, a major focus area in contemporary pharmaceutical research.
From a chemical biology perspective, the presence of both hydrogen bond donors and acceptors in N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide suggests potential for diverse molecular interactions. This characteristic is particularly valuable in the development of selective enzyme inhibitors, addressing another frequently searched topic in medicinal chemistry forums.
The compound's synthetic accessibility is another point of interest. Current literature suggests multiple potential routes to construct this molecular framework, making it attractive for structure-activity relationship (SAR) studies. This aspect is crucial for researchers investigating lead optimization strategies, a common theme in drug discovery discussions.
In the context of computational chemistry and AI-driven drug design, molecules like CAS No. 2034550-17-7 serve as excellent case studies. The compound's moderate complexity makes it suitable for testing various molecular docking and virtual screening algorithms, topics that are currently trending in pharmaceutical technology circles.
The patent landscape surrounding similar structures indicates growing commercial interest in this class of compounds. While specific data on N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide may be limited, analogous molecules have appeared in recent patent applications, suggesting potential for intellectual property development in this area.
From a green chemistry perspective, researchers are investigating more sustainable synthetic routes to such heterocyclic systems. This aligns with the pharmaceutical industry's increasing focus on environmentally friendly synthesis, another hot topic in contemporary chemical research.
The compound's potential as a fluorescence probe is also worth noting. The conjugated system present in the isoquinoline core could impart interesting photophysical properties, making it potentially useful in bioimaging applications - an area experiencing rapid growth in chemical biology.
In summary, N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034550-17-7) represents a compelling case study in modern medicinal chemistry. Its structural features touch upon multiple current research trends, from targeted cancer therapies to CNS drug development and computational drug design. As research continues, this compound may well emerge as a valuable tool in addressing some of today's most pressing therapeutic challenges.
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